N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol
• IUPAC Name: N-(furan-2-ylmethyl)-2-(2-methylpropanoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C18H22N2O3S/c1-11(2)16(21)20-18-15(13-7-3-4-8-14(13)24-18)17(22)19-10-12-6-5-9-23-12/h5-6,9,11H,3-4,7-8,10H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key: OPHRQAMXVMQKRM-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=C(C2=C(S1)CCCC2)C(=O)NCC3=CC=CO3

Description

N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, also known as FMI-167, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzothiophene derivatives, which have been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The mechanism of action of N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also been shown to modulate the activity of certain signaling pathways that are involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects
N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also been shown to have antioxidant properties, which make it a potential candidate for the prevention of oxidative stress-related diseases. N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also been shown to have neuroprotective properties, which make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is its relatively low toxicity, which makes it a safe compound for use in laboratory experiments. However, N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is also a relatively complex molecule, which can make it difficult to synthesize and purify. Additionally, N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has a relatively short half-life, which can make it difficult to study its pharmacokinetics and pharmacodynamics.

Future Directions

There are a number of future directions for research on N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One area of research is the development of more efficient synthesis methods for N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, which could make it more accessible for use in laboratory experiments. Another area of research is the identification of the specific enzymes and signaling pathways that are targeted by N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, which could help to elucidate its mechanism of action. Additionally, further studies are needed to investigate the potential therapeutic applications of N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in other diseases, such as neurodegenerative diseases and cardiovascular diseases.

Synthesis Methods

N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide can be synthesized using a multi-step process that involves the reaction of various reagents. The synthesis method involves the use of a palladium-catalyzed cross-coupling reaction, which allows for the formation of the carbon-nitrogen bond in the molecule. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been extensively studied for its potential therapeutic applications. One of the most promising applications of N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is in the treatment of cancer. Studies have shown that N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide can inhibit the growth and proliferation of cancer cells, particularly those of breast, lung, and colon cancer. N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also been shown to have anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.